Cas no 105589-96-6 (Cyclododecanone, 2-(1-oxooctadecyl)-)

Cyclododecanone, 2-(1-oxooctadecyl)- structure
105589-96-6 structure
Product Name:Cyclododecanone, 2-(1-oxooctadecyl)-
CAS No:105589-96-6
MF:C30H56O2
MW:448.764450073242
CID:1156422
PubChem ID:71333630
Update Time:2025-04-20

Cyclododecanone, 2-(1-oxooctadecyl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclododecanone, 2-(1-oxooctadecyl)-
    • 2-octadecanoylcyclododecan-1-one
    • 2-octadecanoylcyclododecanone
    • 105589-96-6
    • DTXSID10761852
    • Inchi: 1S/C30H56O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-17-20-23-26-29(31)28-25-22-19-16-14-15-18-21-24-27-30(28)32/h28H,2-27H2,1H3
    • InChI Key: VLPBJKXVGVOWTL-UHFFFAOYSA-N
    • SMILES: O=C1CCCCCCCCCCC1C(CCCCCCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 448.42803102g/mol
  • Monoisotopic Mass: 448.42803102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 17
  • Complexity: 442
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 12.5
  • Topological Polar Surface Area: 34.1Ų
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